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Compound of Interest

Compound Name: 3-Methoxypropanal

Cat. No.: B1583901 Get Quote

Physical Properties of 3-Methoxypropanal: A
Technical Guide
This guide provides an in-depth overview of the key physical properties of 3-
Methoxypropanal, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis. The

document outlines the standard values for these properties and details the experimental

protocols for their determination.

Core Physical Properties
The physical characteristics of 3-Methoxypropanal are crucial for its handling, application, and

the design of synthetic routes. The boiling point and density are fundamental parameters for

purification, reaction setup, and safety protocols.

Data Presentation
The quantitative data for the boiling point and density of 3-Methoxypropanal are summarized

in the table below for easy reference and comparison.
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Physical Property Value Conditions Citations

Boiling Point 111.3 °C at 760 mmHg [1][2][3]

121 °C Not Specified [4]

Density 0.896 g/cm³ Not Specified [2][3]

0.956 g/cm³ at 15 °C [4]

Experimental Protocols
Accurate determination of physical properties is paramount in chemical research. The following

sections detail the standard methodologies for measuring the boiling point and density of a

liquid compound such as 3-Methoxypropanal.

Determination of Boiling Point (Capillary Method)
The capillary method is a common and reliable technique for determining the boiling point of a

liquid, especially when only a small sample is available.[5][6]

Apparatus:

Thiele tube or a similar heating apparatus (e.g., MelTemp apparatus)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or heating mantle)

Liquid paraffin or other suitable heating bath fluid

Procedure:

A small amount of the liquid (a few milliliters) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.
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The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is then placed in a Thiele tube containing liquid paraffin, making sure the

rubber band or thread used for attachment is above the liquid level.[7]

The apparatus is heated gently. Initially, a stream of air bubbles will be seen escaping from

the capillary tube.

As the temperature approaches the boiling point, a rapid and continuous stream of bubbles

will emerge from the capillary tube.[7]

The heating is then discontinued. The temperature at which the bubbling stops and the liquid

begins to enter the capillary tube is recorded as the boiling point.[5][7]

Determination of Density
The density of a liquid can be determined by measuring the mass of a known volume.[8][9]

Apparatus:

Graduated cylinder or a pycnometer for accurate volume measurement

Analytical balance for precise mass measurement

Procedure:

The mass of a clean, dry graduated cylinder is measured using an analytical balance.

A specific volume of 3-Methoxypropanal is carefully added to the graduated cylinder. The

volume is read from the bottom of the meniscus.

The graduated cylinder containing the liquid is then reweighed.

The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder

from the mass of the cylinder with the liquid.[9]
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The density is then calculated by dividing the mass of the liquid by its volume.[10] For higher

accuracy, this procedure can be repeated multiple times, and the average density can be

calculated.[11]

Visualized Workflows
The following diagrams illustrate the experimental workflows for determining the boiling point

and density of 3-Methoxypropanal.

Apparatus Setup Measurement

Place liquid in test tube Insert inverted capillary tube Attach to thermometer Place assembly in Thiele tube Heat apparatus gentlyStart Heating Observe continuous bubbling Stop heating Record temperature when liquid enters capillary Boiling PointResult

Mass Measurement Calculation

Weigh empty graduated cylinder Add known volume of liquid Weigh cylinder with liquid Calculate mass of liquidData Transfer Divide mass by volume DensityResult

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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